Cas no 2361757-12-0 (N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361757-12-0
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6453078
• PubChem ID: 145903972
• Update Time: 2025-07-14

N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3664805177
• 2361757-12-0
• N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26575917

• Inchi： 1S/C16H26N2O4/c1-2-14(20)18-7-3-13(4-8-18)15(21)17-11-16(12-19)5-9-22-10-6-16/h2,13,19H,1,3-12H2,(H,17,21)
• InChI Key： QXBWUSAGULNTDV-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CNC(C2CCN(C(C=C)=O)CC2)=O)CC1

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide

Introduction to N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No: 2361757-12-0)

N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 2361757-12-0, represents a fascinating intersection of organic chemistry and medicinal biology, showcasing the intricate relationships between molecular structure and biological activity.

The chemical structure of this compound is characterized by a piperidine core, which is a six-membered heterocyclic amine containing one nitrogen atom. This core is functionalized with a prop-2-enoyl group at the 1-position and a methyl group linked to an oxane ring at the 4-position. The presence of the hydroxymethyl group on the oxane ring introduces a hydrophilic character, which can influence solubility and interaction with biological targets. The prop-2-enoyl group, on the other hand, adds a hydrophobic moiety, potentially affecting the compound's overall pharmacokinetic properties.

In recent years, there has been growing interest in developing novel piperidine derivatives for their potential applications in treating various diseases. Piperidine scaffolds are known for their versatility and have been widely explored in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The specific modifications present in N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide make it a promising candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the prop-2-enoyl group typically involves an acylation reaction, while the attachment of the oxane ring with the hydroxymethyl substituent may require protective group strategies to prevent unwanted side reactions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity.

The biological activity of N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide has been preliminarily explored in several in vitro studies. These studies suggest that the compound exhibits moderate affinity for certain biological targets, making it a potential lead for drug discovery. For instance, preliminary data indicate that it may interact with enzymes or receptors involved in metabolic pathways relevant to inflammation and neurodegeneration. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

The pharmacokinetic profile of this compound is also an area of active investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) play crucial roles in determining its efficacy and safety. The presence of both hydrophilic and hydrophobic groups suggests that it may exhibit balanced solubility characteristics, which could be advantageous for oral administration. However, detailed pharmacokinetic studies are required to confirm these hypotheses and optimize dosing regimens.

In conclusion, N-{[4-(hydroxymethyl)oxan-4-yl]methyl}-1-(prop-2-enoyl)piperidine-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new insights into its properties and potential applications, this compound holds great promise for contributing to advancements in medicine.